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Compound of Interest

Compound Name: 2-Bromo-2-methylbutanal

Cat. No.: B14464939

For researchers, scientists, and drug development professionals, the selection of appropriate
reagents is a critical factor in the efficiency, selectivity, and overall success of a synthetic
pathway. This guide endeavors to provide a comparative analysis of 2-bromo-2-
methylbutanal in specific reactions. However, a comprehensive review of publicly available
scientific literature, including academic papers, patents, and technical data sheets, reveals a
significant scarcity of experimental data regarding the use and efficiency of 2-bromo-2-
methylbutanal in chemical reactions.

The primary source of information for this compound is its entry in the PubChem database,
which assigns it the Compound Identification number (CID) 71369832.[1] This entry provides
basic chemical and physical properties, such as its molecular formula (C5H9BrO) and
molecular weight (165.03 g/mol ), but does not link to any publications detailing its application
or reactivity in specific synthetic contexts.[1]

The search for experimental data on reactions involving 2-bromo-2-methylbutanal did not
yield any specific results on its efficiency, reaction kinetics, or comparative performance against
other reagents. The majority of search results instead pertained to the closely related
compound, 2-bromo-2-methylbutane. This alkane analogue has been studied in the context of
elimination and substitution reactions, with data available on product distribution and reaction
rates under various conditions. For instance, its reaction with bases like potassium hydroxide
and potassium tert-butoxide leads to mixtures of 2-methyl-2-butene and 2-methyl-1-butene,
with the product ratio depending on the base used.[2][3][4]
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Due to the lack of available experimental data for 2-bromo-2-methylbutanal, it is not possible
to construct the requested comparison guide with quantitative data tables, detailed
experimental protocols, and visualizations of reaction pathways. The scientific community has
not, to date, published sufficient research on the reactivity and application of this specific
aldehyde to allow for a meaningful benchmark of its efficiency against alternative reagents.

Therefore, any discussion on the efficiency of 2-bromo-2-methylbutanal in specific reactions
would be purely speculative and would not be supported by the required experimental
evidence. Researchers interested in this compound may need to conduct their own initial
studies to determine its reactivity and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14464939?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14464939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

